3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride
Overview
Description
3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a chemical compound with the CAS Number: 2193064-49-0 . It has a molecular weight of 196.08 .
Molecular Structure Analysis
The InChI code for this compound is provided in the search results, which can be used to generate its molecular structure .Physical And Chemical Properties Analysis
The compound is stored at room temperature and has a physical form of powder . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Antimicrobial Applications
3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride and its derivatives have been extensively researched for their antimicrobial properties. Researchers have synthesized various derivatives of this compound, exploring their antibacterial and antifungal activities. For instance, Shah et al. (2012) and Shah et al. (2014) synthesized azetidin-2-one derivatives containing pyrazoline and evaluated their antimicrobial properties, finding significant activity against bacterial and fungal strains. Similarly, Chopde et al. (2012) synthesized azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one, which showed promising antibacterial activities against certain bacterial strains. The research by Mistry et al. (2016) also confirms the antimicrobial potency of azetidinone derivatives, highlighting their varied effectiveness against different microbial strains. Rafah F. Al-Smaisim (2012) contributed to this research by synthesizing novel azetidin-2-one derivatives and evaluating their antimicrobial properties. These studies collectively underscore the potential of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride derivatives as antimicrobial agents (Shailesh H. Shah, P. Patel, 2012), (Shailesh H. Shah, P. Patel, Mitesh Prajapati, Bharat Vaghari, Jayesh B. Parmar, 2014), (Himani N. Chopde, J. Meshram, Ramakanth Pagadala, 2012), (B. Mistry, K. R. Desai, Nigam J. Desai, 2016), (Rafah F. Al-Smaisim, 2012).
Biological Activity and Drug Design
The compound and its derivatives are also a focal point in the design of drug-like molecules due to their biological activity. Behera.S. et al. (2014) designed Pyrazol-1-Yl Azetidin-2-One derivatives as drug-like molecules, indicating their inhibitory effects on certain target proteins and enzymes, suggesting a potential role in treating microbial infections. El-Sawy et al. (2014) synthesized novel compounds incorporating azetidin-2-one, assessing their anti-inflammatory, analgesic, and anticonvulsant activities, highlighting the versatility of this compound in therapeutic applications. These studies emphasize the potential of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride derivatives in drug discovery and development (M. Behera.S., K. Mohanta.R., Mishra S.K, K. SahuS., L. Mohanta, M. Banerjee, 2014), (E. El-Sawy, M. Ebaid, H. Abo‐Salem, A. Al‐Sehemi, A. Mandour, 2014).
Safety and Hazards
properties
IUPAC Name |
5-(azetidin-3-yl)-1H-pyrazole;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.2ClH/c1-2-8-9-6(1)5-3-7-4-5;;/h1-2,5,7H,3-4H2,(H,8,9);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSWIYLDRMRJFJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=CC=NN2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride | |
CAS RN |
2193064-49-0 |
Source
|
| Record name | 3-(azetidin-3-yl)-1H-pyrazole dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 1,6-dioxaspiro[2.5]octane-2-carboxylate](/img/structure/B2420405.png)
![(E)-3-((5-(cinnamylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2420408.png)
![N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclopropanecarboxamide](/img/structure/B2420412.png)
![Ethyl 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetate](/img/structure/B2420413.png)
![2-({[1-(5-Bromothiophen-2-yl)ethylidene]amino}oxy)acetic acid](/img/structure/B2420416.png)
